Cas no 69240-90-0 ((2-Chlorophenyl)-1-tert-butylamino-2-ethanol)

• Product Name: (2-Chlorophenyl)-1-tert-butylamino-2-ethanol
• CAS No: 69240-90-0
• MF: C₁₂H₁₈ClNO
• MW: 227.73
• MDL: MFCD31322850
• CID: 5224797
• Update Time: 2025-05-21

(2-Chlorophenyl)-1-tert-butylamino-2-ethanol Chemical and Physical Properties

Names and Identifiers

• (2-Chlorophenyl)-1-tert-butylamino-2-ethanol

• MDL： MFCD31322850
• Inchi： 1S/C12H18ClNO/c1-12(2,3)14-11(8-15)9-6-4-5-7-10(9)13/h4-7,11,14-15H,8H2,1-3H3
• InChI Key： GCUOCDSZJSGJJA-UHFFFAOYSA-N
• SMILES： CC(NC(C1C(Cl)=CC=CC=1)CO)(C)C

Additional information on (2-Chlorophenyl)-1-tert-butylamino-2-ethanol

Comprehensive Overview of (2-Chlorophenyl)-1-tert-butylamino-2-ethanol (CAS No. 69240-90-0): Properties, Applications, and Industry Insights

(2-Chlorophenyl)-1-tert-butylamino-2-ethanol (CAS No. 69240-90-0) is a specialized organic compound with a unique molecular structure that combines a chlorophenyl group with a tert-butylaminoethanol moiety. This configuration grants the compound distinct chemical properties, making it valuable in various industrial and research applications. The chlorophenyl component contributes to its aromatic characteristics, while the tert-butylaminoethanol segment enhances its solubility and reactivity in specific environments. Researchers and manufacturers often explore its potential in pharmaceuticals, agrochemicals, and material science due to its versatile functional groups.

In recent years, the demand for 69240-90-0 has grown alongside advancements in synthetic chemistry and green chemistry initiatives. Users frequently search for terms like "(2-Chlorophenyl)-1-tert-butylamino-2-ethanol synthesis", "CAS 69240-90-0 applications", and "tert-butylaminoethanol derivatives", reflecting a strong interest in its practical uses and production methods. The compound’s stability under controlled conditions and compatibility with catalytic systems make it a subject of ongoing research, particularly in optimizing yield and purity for industrial-scale production.

One of the key advantages of (2-Chlorophenyl)-1-tert-butylamino-2-ethanol is its role as an intermediate in fine chemical synthesis. Its chlorophenyl group is often leveraged in cross-coupling reactions, a hotspot in modern organic chemistry, as highlighted by the popularity of search queries such as "Pd-catalyzed reactions with chlorophenyl compounds". Additionally, the tert-butylamino functionality is studied for its potential in designing bioactive molecules, aligning with trends in drug discovery and personalized medicine. These applications underscore the compound’s relevance in addressing contemporary challenges in healthcare and sustainable chemistry.

From a regulatory perspective, CAS No. 69240-90-0 is handled under standard laboratory safety protocols, with no significant restrictions reported in major chemical databases. This accessibility has spurred interest among academic and industrial users, as evidenced by searches for "safe handling of tert-butylaminoethanol derivatives" and "69240-90-0 SDS". Proper storage conditions—typically in cool, dry environments away from oxidizing agents—are emphasized to maintain its stability and shelf life.

Innovations in analytical techniques, such as HPLC and GC-MS, have improved the characterization of (2-Chlorophenyl)-1-tert-butylamino-2-ethanol, enabling precise quality control in manufacturing. Discussions around "analytical methods for chlorophenyl compounds" and "purity testing of CAS 69240-90-0" dominate technical forums, reflecting the compound’s importance in high-precision industries. Furthermore, its environmental impact is a growing focus, with researchers investigating biodegradation pathways and eco-friendly synthesis routes to align with global sustainability goals.

In conclusion, (2-Chlorophenyl)-1-tert-butylamino-2-ethanol (CAS No. 69240-90-0) represents a critical building block in modern chemistry, bridging gaps between research and industrial applications. Its multifaceted properties, coupled with rising interest in tert-butylaminoethanol derivatives and chlorophenyl chemistry, position it as a compound of enduring significance. As exploration continues, its potential to contribute to fields like medicinal chemistry, materials science, and green technology remains vast and largely untapped.